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These application notes provide a comprehensive guide to understanding and modeling the
weathering rates of olivine in various environmental settings. This document outlines the key
factors influencing olivine dissolution, presents detailed experimental protocols for measuring
weathering rates, and summarizes quantitative data to support predictive modeling efforts.

Introduction to Olivine Weathering

Olivine, a magnesium iron silicate, is a primary component of the Earth's upper mantle and is
abundant in mafic and ultramafic rocks. Its weathering plays a crucial role in global
geochemical cycles, including the long-term carbon cycle. The dissolution of olivine consumes
atmospheric carbon dioxide (CO3), leading to the formation of carbonate minerals. This process
has garnered significant interest for its potential in enhanced weathering strategies aimed at
mitigating climate change.[1][2]

Modeling olivine weathering rates is essential for predicting the efficacy of such strategies and
for understanding natural geological processes. However, these rates are highly variable and
depend on a complex interplay of physical, chemical, and biological factors. A significant
discrepancy often exists between weathering rates measured in controlled laboratory settings
and those observed in the field, with natural environments often exhibiting substantially higher
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rates.[1][2] This highlights the importance of considering environmental context in any modeling
endeavor.

Key Factors Influencing Olivine Weathering Rates

The dissolution of olivine is a surface-controlled process.[3] The primary factors that influence
its weathering rate are summarized below. A critical review of the literature suggests that the
main determinants are pH, temperature, the mineral-fluid interfacial surface area, and water
activity.[4][5]

e pH: Olivine dissolution rates are strongly dependent on pH. Rates are significantly higher in
acidic conditions and increase again under strongly alkaline conditions.[4][6]

o Temperature: Higher temperatures generally lead to increased weathering rates, following
the principles of chemical kinetics.[6][7]

e Mineral Surface Area: The available surface area for reaction is a critical factor. Smaller grain
sizes, which have a larger surface area to volume ratio, weather more rapidly.[8][9]

o Water Chemistry and Flow: The chemical composition of the surrounding water, including the
presence of organic and inorganic species, can influence dissolution rates.[4] Water flow
rates are also important, as they can remove reaction products and prevent the formation of
secondary mineral coatings that might inhibit further weathering.[10]

¢ Biotic Factors: In natural environments, biological activity can significantly accelerate olivine
weathering. This includes the effects of plant roots, microbes, and fungi, which can alter local
pH and produce organic acids that enhance dissolution.[1]

e Secondary Mineral Precipitation: The precipitation of secondary minerals, such as silica
phases, clays, and carbonates, on the olivine surface can passivate the mineral and reduce
its weathering rate.[4][5][11]

Below is a diagram illustrating the interconnectedness of these factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Olivine for CO2 removal | THE rate of olivine weathering, an expensive myth
[smartstones.nl]

2. Olivine Weathering against Climate Change [scirp.org]

3. researchgate.net [researchgate.net]

4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1252735?utm_src=pdf-body-img
https://www.benchchem.com/product/b1252735?utm_src=pdf-custom-synthesis
https://smartstones.nl/the-rate-of-olivine-weathering-an-expensive-myth/
https://smartstones.nl/the-rate-of-olivine-weathering-an-expensive-myth/
https://www.scirp.org/journal/paperinformation?paperid=73520
https://www.researchgate.net/publication/268430547_The_kinetics_of_the_olivine_dissolution_under_the_extreme_conditions_of_nano-silica_production
https://discovery.ucl.ac.uk/id/eprint/10061584/1/Oelkers_revised.submit.untracked.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5. Olivine dissolution rates: A critical review. - OceanRep [oceanrep.geomar.de]
6. researchgate.net [researchgate.net]

7. Frontiers | The dissolution of olivine added to soil at 32°C: the fate of weathering products
and its implications for enhanced weathering at different temperatures [frontiersin.org]

8. publications.deltares.nl [publications.deltares.nl]
9. mdpi.com [mdpi.com]

10. Enhanced olivine weathering in permeable sandy sediments from the North Sea — a
laboratory study using flow-through reactors | EPIC [epic.awi.de]

11. Frontiers | Kinetics of Olivine Weathering in Seawater: An Experimental Study
[frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols for Modeling Olivine
Weathering Rates in Diverse Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252735#modeling-olivine-weathering-rates-in-
different-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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